Cas no 1806080-01-2 (2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1806080-01-2
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4801646
• Update Time: 2025-05-20

2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-6-3(2-13)4(1-5(12)14-6)15-7(9,10)11/h1H
• InChI Key： RAODYFBMGIGAHC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C(=N1)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine (CAS: 1806080-01-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine (CAS: 1806080-01-2) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This halogen-rich pyridine derivative exhibits unique reactivity patterns due to the presence of multiple functional groups, including bromo, cyano, iodo, and trifluoromethoxy substituents. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the iodo and bromo substituents for sequential cross-coupling reactions, enabling rapid diversification of the pyridine core. The resulting compounds showed promising activity against BTK with IC50 values in the low nanomolar range, suggesting potential applications in autoimmune diseases and B-cell malignancies.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed the use of 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine as a precursor for RNA-dependent RNA polymerase inhibitors. The trifluoromethoxy group was found to significantly enhance metabolic stability while maintaining target affinity, addressing a common challenge in antiviral drug development. This finding was further supported by in vivo pharmacokinetic studies showing improved oral bioavailability compared to non-fluorinated analogs.

The compound's unique electronic properties have also attracted attention in materials science applications. A 2024 study in Advanced Materials reported its use as a ligand for phosphorescent iridium(III) complexes, yielding materials with exceptional electroluminescence properties. The electron-withdrawing cyano and trifluoromethoxy groups were crucial for tuning the HOMO-LUMO gap, enabling applications in organic light-emitting diodes (OLEDs) with high external quantum efficiency.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine. A team at MIT reported a continuous-flow synthesis method that improved yield from 42% to 78% while reducing hazardous waste generation (Green Chemistry, 2023). This development is particularly significant given the growing emphasis on sustainable pharmaceutical manufacturing practices.

Looking forward, the unique combination of reactive handles and physicochemical properties makes 2-Bromo-3-cyano-6-iodo-4-(trifluoromethoxy)pyridine a promising scaffold for fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, and preliminary results suggest potential applications in targeting protein-protein interactions, an area that has traditionally been challenging for small molecule modulation.